Cas no 627463-24-5 (2-chloro-1-(3-fluoro-4-methylphenyl)ethanone)
627463-24-5 structure
Product Name:2-chloro-1-(3-fluoro-4-methylphenyl)ethanone
CAS No:627463-24-5
MF:C9H8ClFO
MW:186.610625267029
CID:877707
PubChem ID:22640987
Update Time:2025-04-19
2-chloro-1-(3-fluoro-4-methylphenyl)ethanone Chemical and Physical Properties
Names and Identifiers
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- 2-chloro-1-(3-fluoro-4-methylphenyl)ethanone
- Ethanone, 2-chloro-1-(3-fluoro-4-methylphenyl)- (9CI)
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- MDL： MFCD13172690
- Inchi： 1S/C9H8ClFO/c1-6-2-3-7(4-8(6)11)9(12)5-10/h2-4H,5H2,1H3
- InChI Key： KIMJXVMZUAJFOB-UHFFFAOYSA-N
- SMILES： ClCC(C1C=CC(C)=C(C=1)F)=O
Computed Properties
- Exact Mass: 186.0247707g/mol
- Monoisotopic Mass: 186.0247707g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 172
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 17.1Ų
2-chloro-1-(3-fluoro-4-methylphenyl)ethanone Related Literature
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Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
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Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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Eunkyung Choi,Minjoo Ryu,Haeri Lee,Ok-Sang Jung Dalton Trans., 2017,46, 4595-4601
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